Cas no 10597-50-9 (1H-Benzimidazol-5-amine,7-nitro-)

• Product Name: 1H-Benzimidazol-5-amine,7-nitro-
• CAS No: 10597-50-9
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 118717
• PubChem ID: 45078612
• Update Time: 2024-03-05

1H-Benzimidazol-5-amine,7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-5-amine,7-nitro-
• Benzimidazole,6-amino-4-nitro- (6CI,8CI)
• 1H-Benzimidazol-5-amine,7-nitro-(9CI)
• 10597-50-9
• 7-Nitro-1H-benzimidazol-5-amine
• DTXSID601303770

• Inchi： 1S/C7H6N4O2/c8-4-1-5-7(10-3-9-5)6(2-4)11(12)13/h1-3H,8H2,(H,9,10)
• InChI Key： QMBNSEHVRPVFQY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(=CC2=C1N=CN2)N)=O

Computed Properties

• Exact Mass: 178.04918
• Monoisotopic Mass: 178.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 97.84